Cas no 1869657-44-2 (3-(3-bromopyridin-2-yl)-2-methylpropanoic acid)

• Product Name: 3-(3-bromopyridin-2-yl)-2-methylpropanoic acid
• CAS No: 1869657-44-2
• MF: C₉H₁₀BrNO₂
• MW: 244.085201740265
• CID: 5989973
• PubChem ID: 130575776
• Update Time: 2025-10-29

3-(3-bromopyridin-2-yl)-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-bromopyridin-2-yl)-2-methylpropanoic acid
• EN300-1910323
• 1869657-44-2

• Inchi： 1S/C9H10BrNO2/c1-6(9(12)13)5-8-7(10)3-2-4-11-8/h2-4,6H,5H2,1H3,(H,12,13)
• InChI Key： IXFDQBWLCTZSHK-UHFFFAOYSA-N
• SMILES： BrC1=CC=CN=C1CC(C(=O)O)C

Computed Properties

• Exact Mass: 242.98949g/mol
• Monoisotopic Mass: 242.98949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 50.2Ų

Additional information on 3-(3-bromopyridin-2-yl)-2-methylpropanoic acid

3-(3-Bromopyridin-2-yl)-2-Methylpropanoic Acid: A Comprehensive Overview

The compound 3-(3-bromopyridin-2-yl)-2-methylpropanoic acid (CAS No: 1869657-44-2) is a fascinating molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of pyridine derivatives, which have been extensively studied due to their unique electronic properties and versatility in organic synthesis. The structure of 3-(3-bromopyridin-2-yl)-2-methylpropanoic acid features a pyridine ring substituted with a bromine atom at the 3-position and a propanoic acid group at the 2-position, along with a methyl substituent. This combination of functional groups makes it an intriguing subject for both academic research and industrial applications.

Recent studies have highlighted the importance of pyridine derivatives in drug discovery, particularly in the development of anti-inflammatory, antiviral, and anticancer agents. The presence of the bromine atom in 3-(3-bromopyridin-2-yl)-2-methylpropanoic acid adds to its reactivity, making it a valuable intermediate in organic synthesis. For instance, researchers have explored its use as a precursor for constructing bioactive molecules with improved pharmacokinetic properties.

One of the most notable advancements involving 3-(3-bromopyridin-2-yl)-2-methylpropanoic acid is its role in the synthesis of heterocyclic compounds. By leveraging its brominated pyridine ring, chemists have successfully synthesized a variety of fused ring systems that exhibit potent biological activities. These compounds have shown promise in inhibiting key enzymes involved in inflammatory pathways, making them potential candidates for treating chronic inflammatory diseases such as arthritis and cardiovascular disorders.

In addition to its role in drug discovery, 3-(3-bromopyridin-2-yl)-2-methylpropanoic acid has also found applications in materials science. Its ability to form stable metal complexes has led to its use in designing novel coordination polymers and metal-organic frameworks (MOFs). These materials are highly sought after for their potential in gas storage, catalysis, and sensing technologies.

The synthesis of 3-(3-bromopyridin-2-yl)-2-methylpropanoic acid typically involves multi-step organic reactions, including nucleophilic aromatic substitution and oxidation processes. Researchers have optimized these methods to achieve high yields and selectivity, ensuring that the compound can be produced efficiently on an industrial scale.

Looking ahead, the continued exploration of 3-(3-bromopyridin-2-yl)-2-methylpropanoic acid is expected to uncover new avenues for its application. With ongoing advancements in synthetic chemistry and computational modeling, this compound is poised to play a pivotal role in developing next-generation therapeutic agents and functional materials.